N-mesityl-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C20H20N4O3S/c1-13-10-14(2)19(15(3)11-13)22-18(25)12-28-20-21-8-9-23(20)16-4-6-17(7-5-16)24(26)27/h4-11H,12H2,1-3H3,(H,22,25)
• InChI Key: YKJZCAKITAELSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

There seems to be a discrepancy between the name of the compound you provided and the search results. The closest match I found is “N-MESITYL-2((5-((4-MEO-BENZYL)SULFANYL)-1,3,4-THIADIAZOL-2-YL)SULFANYL)ACETAMIDE” with a CAS Number of 499103-94-5. The linear formula is C21H23N3O2S3.

Scientific Research Applications

• Anticonvulsant Activity : A study by Aktürk et al. (2002) involved the synthesis of omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives, including compounds related to N-mesityl-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide. They evaluated these compounds for anticonvulsant activity, finding that some derivatives demonstrated significant effects against seizures induced by maximal electroshock (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

• Anticancer Properties : Evren et al. (2019) synthesized new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, which showed potential as anticancer agents. These compounds were tested against human lung adenocarcinoma cells, with some derivatives exhibiting high selectivity and effective apoptosis-inducing capabilities (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

• Synthesis of Derivatives with Antimicrobial Properties : Ramalingam et al. (2019) reported on the synthesis of derivatives involving similar structures to N-mesityl-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide with significant antibacterial activity. These derivatives were synthesized and found to be effective against various bacterial strains (Ramalingam, Ramesh, & Sreenivasulu, 2019).

• Antibacterial and Antifungal Agents : Gul et al. (2017) synthesized a series of acetamide derivatives, including structures similar to N-mesityl-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide, and evaluated them for antimicrobial and hemolytic activity. Some of these derivatives were active against selected microbial species, suggesting their potential as antibacterial and antifungal agents (Gul et al., 2017).

• Evaluation of Antitumor Activity : Yurttaş et al. (2015) studied N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives for their potential antitumor activity. These compounds, related to N-mesityl-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide, were screened against human tumor cell lines, with some showing considerable anticancer activity (Yurttaş, Tay, & Demirayak, 2015).

Safety and Hazards

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Mechanism of Action

Target of action

Imidazole derivatives, to which this compound belongs, are known to interact with a variety of biological targets. They are the core structure of many natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of action

The mode of action of imidazole derivatives can vary widely depending on their specific structure and the target they interact with. They can act as inhibitors, activators, or modulators of their target proteins .

Biochemical pathways

Imidazole derivatives can affect a variety of biochemical pathways due to their broad range of chemical and biological properties. They have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Pharmacokinetics

The ADME properties of imidazole derivatives can also vary widely. Factors such as the compound’s structure, its lipophilicity, and the presence of functional groups can influence its absorption, distribution, metabolism, and excretion .

Result of action

The molecular and cellular effects of imidazole derivatives can include changes in protein function, alterations in signal transduction pathways, and effects on cell growth and survival .

Action environment

The action, efficacy, and stability of imidazole derivatives can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules .